Cas no 65167-83-1 (2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-)

• Product Name: 2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-
• CAS No: 65167-83-1
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 506373
• PubChem ID: 5283018
• Update Time: 2025-04-19

2-Oxiraneoctanoic acid,3-(2-octen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneoctanoic acid,3-(2-octen-1-yl)-
• 9,10-epoxy-12-octadecenoic acid
• 8-[3-(Oct-2-en-1-yl)oxiran-2-yl]octanoic acid
• SCHEMBL2228907
• 65167-83-1
• 9,10-Epoxy-12-octadecenoate
• 8-[3-[(E)-oct-2-enyl]oxiran-2-yl]octanoic acid
• 9,10-EpOME(12)
• LMFA02000280
• CHEBI:190311
• (E)-8-(3-(Oct-2-en-1-yl)oxiran-2-yl)octanoic acid
• cis-9,10-Epoxy-12(Z)-octadecenoic acid
• (+)-CORONARIC ACID
• 9,10-EODE
• 3-(2-Octenyl)oxiraneoctanoic acid
• BDBM50280210
• Oxiraneoctanoic acid, 3-(2-octenyl)-
• 8-[((E)-3-Oct-2-enyl)-oxiranyl]-octanoic acid
• CHEMBL28484

• Inchi： 1S/C18H32O3/c1-2-3-4-5-7-10-13-16-17(21-16)14-11-8-6-9-12-15-18(19)20/h7,10,16-17H,2-6,8-9,11-15H2,1H3,(H,19,20)/b10-7+
• InChI Key： FBUKMFOXMZRGRB-JXMROGBWSA-N
• SMILES： O1C(C/C=C/CCCCC)C1CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 296.23526
• Monoisotopic Mass: 296.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids